1-(4-(4-Methylbenzo[d]thiazol-2-yl)piperazin-1-yl)-3-tosylpropan-1-one

• IUPAC Name: 1-[4-(4-methyl-1,3-benzothiazol-2-yl)piperazin-1-yl]-3-(4-methylphenyl)sulfonylpropan-1-one
• InChI: InChI=1S/C22H25N3O3S2/c1-16-6-8-18(9-7-16)30(27,28)15-10-20(26)24-11-13-25(14-12-24)22-23-21-17(2)4-3-5-19(21)29-22/h3-9H,10-15H2,1-2H3
• InChI Key: BCWITZPKVGKUJM-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)S(=O)(=O)CCC(=O)N2CCN(CC2)C3=NC4=C(C=CC=C4S3)C
• Molecular Formula: C22H25N3O3S2
• Molecular Weight: 443.6 g/mol

Description

The compound seems to be a derivative of benzothiazole, which is a heterocyclic compound. Benzothiazole derivatives have been known to exhibit various biological activities such as oxidosqualene cyclase inhibitors, drugs for the treatment of urinary dysfunction, and antibacterial and antifungal agents.

Synthesis Analysis

Benzothiazole derivatives have been synthesized in good yield by coupling substituted 2-amino benzothiazoles with N-phenyl anthranilic acid.

Molecular Structure Analysis

The structure of benzothiazole derivatives was analyzed based on IR, 1H, 13C NMR, and mass spectral data.

Chemical Reactions Analysis

The synthesized benzothiazole derivatives were evaluated for drug likeness or “drugability” according to Lipinski’s rule of five (RO5).

Physical And Chemical Properties Analysis

One of the benzothiazole derivatives, N-(4-Methylbenzo[d]thiazol-2-yl)-2-[phenyl(2-piperidin-1-yl) ethylamino] benzamide, has a melting point of 210–214 °C.

Mechanism of Action

Target of Action

It’s known that similar compounds, such as 3-(piperazin-1-yl)-1,2-benzothiazole derivatives, act as dopamine and serotonin antagonists . These targets play a crucial role in various neurological processes, including mood regulation and motor control .

Mode of Action

Based on its structural similarity to other benzothiazole derivatives, it may interact with its targets (such as dopamine and serotonin receptors) by binding to their active sites, thereby modulating their activity .

Biochemical Pathways

Given its potential role as a dopamine and serotonin antagonist, it may influence pathways related to neurotransmission .

Pharmacokinetics

Similar compounds have been evaluated for drug likeness or “drugability” according to lipinski’s rule of five (ro5), which considers factors like molecular weight, lipophilicity, and hydrogen bond donors and acceptors .

Result of Action

Similar compounds have shown antibacterial activity , suggesting that this compound may also have potential antimicrobial effects.

Advantages and Limitations for Lab Experiments

One advantage of MBTPS is its potency as a metalloprotease inhibitor. This makes it a useful tool for studying the role of metalloproteases in various biological processes. However, one limitation of MBTPS is its potential toxicity, which can make it difficult to use in certain experiments.

Future Directions

There are several future directions for the study of MBTPS. One area of research is the development of MBTPS derivatives with improved potency and selectivity for specific metalloproteases. Another area of research is the use of MBTPS in combination with other drugs for the treatment of various diseases. Finally, the use of MBTPS in animal models of disease and clinical trials will be important for determining its potential as a therapeutic agent.

Scientific Research Applications

MBTPS has been extensively studied for its potential use in the treatment of several diseases. In cancer, MBTPS has been shown to inhibit the activity of metalloproteases involved in tumor invasion and metastasis. In Alzheimer's disease, MBTPS has been shown to reduce the production of amyloid beta, a protein that is thought to play a role in the development of the disease. In viral infections, MBTPS has been shown to inhibit the replication of several viruses, including HIV and hepatitis C virus.